![molecular formula C23H27N5O5 B4937003 N-{2-[4-(4-nitrobenzoyl)-1-piperazinyl]ethyl}-N'-(1-phenylethyl)ethanediamide](/img/structure/B4937003.png)
N-{2-[4-(4-nitrobenzoyl)-1-piperazinyl]ethyl}-N'-(1-phenylethyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[4-(4-nitrobenzoyl)-1-piperazinyl]ethyl}-N'-(1-phenylethyl)ethanediamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as NPB-22 and is a synthetic cannabinoid that is used for research purposes. The compound has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
NPB-22 acts on the cannabinoid receptors in the brain and nervous system, which are responsible for regulating various physiological processes such as pain perception, mood, and appetite. The compound binds to these receptors, leading to the activation of signaling pathways that result in the modulation of these processes.
Biochemical and Physiological Effects:
NPB-22 has been shown to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. The compound has also been shown to have a positive effect on mood and appetite regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of NPB-22 is its high potency, which makes it a useful tool for studying the cannabinoid receptors and their associated signaling pathways. However, the compound has several limitations, including its potential toxicity and the lack of data on its long-term effects.
Future Directions
There are several areas of research that could benefit from further investigation of NPB-22. These include the development of new synthetic cannabinoids with improved therapeutic potential, the investigation of the compound's potential use in the treatment of various medical conditions, and the study of its long-term effects on the brain and nervous system. Additionally, further research is needed to understand the potential risks associated with the use of synthetic cannabinoids and to develop strategies for minimizing these risks.
Synthesis Methods
The synthesis of NPB-22 involves a multi-step process that includes the reaction of 4-nitrobenzoyl chloride with piperazine, followed by the reaction of the resulting intermediate with 1-phenylethylamine. The final product is obtained through the reaction of the intermediate with ethylenediamine.
Scientific Research Applications
NPB-22 is primarily used for research purposes, particularly in the field of pharmacology. The compound is used to investigate the potential therapeutic applications of synthetic cannabinoids, particularly in the treatment of various medical conditions such as chronic pain, anxiety, and depression.
properties
IUPAC Name |
N-[2-[4-(4-nitrobenzoyl)piperazin-1-yl]ethyl]-N'-(1-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O5/c1-17(18-5-3-2-4-6-18)25-22(30)21(29)24-11-12-26-13-15-27(16-14-26)23(31)19-7-9-20(10-8-19)28(32)33/h2-10,17H,11-16H2,1H3,(H,24,29)(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUUAKUASONSJMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NCCN2CCN(CC2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.